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Compound of Interest

Compound Name: 5,5-Dimethylmorpholin-3-one

Cat. No.: B166811 Get Quote

This guide provides a comparative overview of commercially available analytical standards for

5,5-Dimethylmorpholin-3-one, tailored for researchers, scientists, and professionals in drug

development. It includes a summary of supplier specifications, recommended analytical

methodologies with detailed protocols, and a visual representation of a typical analytical

workflow.

Product Comparison
Commercially available analytical standards of 5,5-Dimethylmorpholin-3-one are primarily

offered for research purposes. The following table summarizes the specifications from

prominent suppliers. It is important to note that a detailed Certificate of Analysis (CoA) with

batch-specific data, including impurity profiles, should be requested from the supplier for

rigorous quantitative applications.
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Parameter Sigma-Aldrich Ambeed, Inc. ChemScene LLC

Product Name

5,5-

Dimethylmorpholin-3-

one

5,5-

Dimethylmorpholin-3-

one

5,5-

Dimethylmorpholin-3-

one

Synonym(s)
5,5-dimethyl-3-

morpholinone

5,5-dimethyl-3-

morpholinone

5,5-dimethyl-3-

morpholinone

CAS Number 127958-62-7 127958-62-7 127958-62-7

Molecular Formula C₆H₁₁NO₂ C₆H₁₁NO₂ C₆H₁₁NO₂

Molecular Weight 129.16 129.16 129.16

Purity 98% 98% Not Specified

Physical Form Solid Solid Not Specified

Storage Temperature 4°C Room Temperature Not Specified

Country of Origin CN CN Not Specified

Recommended Analytical Methodologies
While a specific validated analytical method for 5,5-Dimethylmorpholin-3-one is not readily

available in the public domain, established methods for morpholine and its derivatives can be

adapted. Gas Chromatography-Mass Spectrometry (GC-MS) following a derivatization step is a

highly sensitive and specific approach for the quantification of morpholine analogs.[1][2][3][4][5]

Experimental Protocol: GC-MS Analysis with
Derivatization
This protocol is adapted from established methods for morpholine analysis and is

recommended for the determination of 5,5-Dimethylmorpholin-3-one.[1][3][5]

1. Principle:

Direct GC-MS analysis of morpholine derivatives can be challenging due to their polarity.

Derivatization to a less polar, more volatile compound enhances chromatographic separation
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and detection. In this proposed method, 5,5-Dimethylmorpholin-3-one is converted to its N-

nitroso derivative.

2. Reagents and Materials:

5,5-Dimethylmorpholin-3-one analytical standard

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Dichloromethane (CH₂Cl₂)

Purified water

Standard laboratory glassware and equipment

3. Sample Preparation and Derivatization:

Prepare a stock solution of 5,5-Dimethylmorpholin-3-one in purified water.

In a reaction vial, combine a known volume of the sample or standard solution with a solution

of sodium nitrite.

Acidify the mixture with hydrochloric acid to initiate the nitrosation reaction.

Allow the reaction to proceed at a controlled temperature (e.g., 40°C) for a specific duration

(e.g., 10 minutes).

After cooling, extract the resulting N-nitroso-5,5-dimethylmorpholin-3-one into

dichloromethane.

The dichloromethane layer is then analyzed by GC-MS.

4. GC-MS Instrumentation and Conditions (suggested starting parameters):

Gas Chromatograph: Agilent 7890A or equivalent

Mass Spectrometer: Agilent 5975C MSD or equivalent
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Column: DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Injection Volume: 1 µL

Injector Temperature: 250°C

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes

Ramp to 180°C at 10°C/min

Ramp to 280°C at 20°C/min, hold for 5 minutes

MS Source Temperature: 230°C

MS Quadrupole Temperature: 150°C

Ionization Mode: Electron Impact (EI) at 70 eV

Scan Mode: Full scan or Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring

for the characteristic ions of the N-nitroso derivative.

5. Method Validation:

The adapted method should be validated according to ICH guidelines, including an assessment

of specificity, linearity, range, accuracy, precision (repeatability and intermediate precision),

detection limit, and quantitation limit.

Analytical Workflow
The following diagram illustrates a typical workflow for the analysis of a 5,5-
Dimethylmorpholin-3-one analytical standard.
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Analytical Workflow for 5,5-Dimethylmorpholin-3-one

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylmorpholin-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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